Cas no 1211025-52-3 (4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide)

4-Amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide is a heterocyclic compound featuring an oxadiazole core functionalized with amino and hydroxycarboximidamide groups. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a precursor for the development of energetic materials, pharmaceuticals, and agrochemicals. Its oxadiazole ring contributes to thermal stability, while the amino and hydroxycarboximidamide groups offer versatile sites for further functionalization. The compound is of interest in research applications requiring high nitrogen content or chelating properties. Proper handling is essential due to potential sensitivity, and its synthesis requires precise control to ensure purity and yield. Suitable for specialized organic synthesis and material science investigations.
4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide structure
1211025-52-3 structure
Product Name:4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide
CAS No:1211025-52-3
MF:C3H5N5O2
MW:143.104099035263
CID:2889520
PubChem ID:135437613
Update Time:2025-06-22

4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-furazanecarboxamidoxime
    • 4-Amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide
    • (Z)-4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide
    • ARONIS023182
    • 4-Aminofurazan-3-carbhydroxamic acid
    • 4-Amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide #
    • 4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide
    • Inchi: 1S/C3H5N5O2/c4-2(6-9)1-3(5)8-10-7-1/h9H,(H2,4,6)(H2,5,8)
    • InChI Key: DNFUTAVRGAVUKE-UHFFFAOYSA-N
    • SMILES: O1N=C(C(/C(=N\O)/N)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 148
  • XLogP3: -0.6
  • Topological Polar Surface Area: 124

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Additional information on 4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide

4-Amino-N'-Hydroxy-1,2,5-Oxadiazole-3-Carboximidamide (CAS No. 1211025-52-3): A Comprehensive Overview

4-Amino-N'-Hydroxy-1,2,5-Oxadiazole-3-Carboximidamide, identified by the CAS registry number 1211025-52-3, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of an amino group (-NH₂) and a hydroxyimino group (-N'OH) in its structure introduces intriguing electronic properties and functional versatility, making it a promising candidate for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Amino-N'-Hydroxy-1,2,5-Oxadiazole-3-Carboximidamide. Researchers have employed multi-component reactions and transition metal-catalyzed processes to construct this compound with high yield and purity. The synthesis typically involves the condensation of appropriate starting materials, such as aldehydes or ketones, with amino acids or related compounds. The resulting product exhibits excellent stability under physiological conditions, which is a critical attribute for its potential use in drug development.

The structural uniqueness of CAS No. 1211025-52-3 lies in its ability to form hydrogen bonds and engage in π-π interactions. These properties have been exploited in the design of novel materials with tailored electronic and mechanical properties. For instance, studies have demonstrated that this compound can serve as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional surface area and porosity. Such materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

In the realm of pharmacology, 4-Amino-N'-Hydroxy-1,2,5-Oxadiazole-3-Carboximidamide has shown potential as a lead compound for developing anti-inflammatory and antioxidant agents. Preclinical studies have revealed that this compound exhibits potent inhibitory activity against pro-inflammatory cytokines and reactive oxygen species (ROS). Its ability to modulate cellular signaling pathways makes it a valuable tool for investigating inflammatory diseases such as arthritis and neurodegenerative disorders.

The toxicological profile of CAS No. 1211025-52-3 has also been extensively studied to ensure its safety for therapeutic applications. Acute and chronic toxicity tests in animal models have demonstrated that this compound has a favorable safety margin with minimal adverse effects at therapeutic doses. These findings underscore its potential as a safe and effective drug candidate.

Looking ahead, ongoing research is focused on optimizing the bioavailability and pharmacokinetic properties of 4-Amino-N'-Hydroxy-1,2,5-Oxadiazole-3-Carboximidamide. Novel delivery systems, such as lipid nanoparticles and polymeric micelles, are being explored to enhance its solubility and tissue penetration. Additionally, efforts are underway to identify novel biological targets for this compound using advanced computational modeling techniques.

In conclusion, CAS No. 1211025-52-3, or 4-Amino-N'-Hydroxy-1,2,5-Oxadiazole-3-Carboximidamide, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its favorable biological properties, positions it as a valuable asset in the development of innovative materials and therapeutic agents. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.

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